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Compound of Interest

Compound Name: Methyl 4-chloroacetoacetate

Cat. No.: B123195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-chloroacetoacetate, a

key chemical intermediate in the pharmaceutical and chemical industries. This document

outlines its physicochemical properties, spectroscopic data, safety and handling protocols, and

detailed experimental procedures for its synthesis and application in drug development.

Chemical Identity and Properties
Methyl 4-chloroacetoacetate, also known as methyl 4-chloro-3-oxobutanoate, is a reactive

organic compound widely utilized as a building block in the synthesis of more complex

molecules. Its bifunctional nature, containing both a keto group and a reactive chlorine atom,

makes it a versatile reagent in organic chemistry.
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Identifier Value

CAS Number 32807-28-6[1]

IUPAC Name methyl 4-chloro-3-oxobutanoate

Molecular Formula C₅H₇ClO₃[1]

Molecular Weight 150.56 g/mol [1][2]

Synonyms

Methyl 4-chloro-3-oxobutyrate, Methyl γ-

chloroacetoacetate, 4-Chloroacetoacetic acid

methyl ester[2][3]

InChI Key HFLMYYLFSNEOOT-UHFFFAOYSA-N[2]

Canonical SMILES COC(=O)CC(=O)CCl[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Methyl 4-
chloroacetoacetate.

Property Value Source(s)

Physical State Liquid [2]

Appearance
Clear light yellow to light

orange
[4]

Melting Point 14 - 16 °C [5][6]

Boiling Point 212 - 213 °C (at 760 mmHg) [5]

85 °C (at 4 mmHg) [7]

Density 1.305 g/mL at 25 °C [7]

Refractive Index (n20/D) 1.456 - 1.458 [4][5]

Water Solubility 71 g/L at 20 °C [5]

Flash Point 102 °C (215.6 °F) - closed cup [7]
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Spectroscopic Data
Spectroscopic analysis is crucial for the verification and characterization of Methyl 4-
chloroacetoacetate. Standard spectral data are available through public databases.

¹H NMR & ¹³C NMR: Proton and Carbon Nuclear Magnetic Resonance spectra are available

for this compound, providing detailed information about its molecular structure. Data can be

accessed through resources like PubChem and SpectraBase.[2][3]

Infrared (IR) Spectroscopy: The IR spectrum reveals the presence of key functional groups,

notably the carbonyl (C=O) stretches of the ester and ketone. FTIR spectra are available on

PubChem.[2]

Mass Spectrometry (MS): Mass spectral data, typically obtained via Gas Chromatography-

Mass Spectrometry (GC-MS), confirms the molecular weight and fragmentation pattern of

the compound. This data is also available in the NIST WebBook and PubChem.[2]

Applications in Synthesis
Methyl 4-chloroacetoacetate is a valuable intermediate, primarily in the pharmaceutical

industry. Its most notable application is in the synthesis of antiviral drugs.

Pharmaceutical Intermediates: It is a critical starting material for the synthesis of key

intermediates for HIV integrase inhibitors, such as Dolutegravir.[8] The compound's reactive

sites allow for the construction of the complex heterocyclic core structures required for these

therapeutic agents.

General Organic Synthesis: The α-chloro ketone moiety is a versatile functional group that

can participate in various reactions, including nucleophilic substitutions and the formation of

heterocyclic compounds like thiazoles and dihydrofurans.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis of Methyl 4-
chloroacetoacetate and its subsequent use in the preparation of a pharmaceutical

intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b123195?utm_src=pdf-body
https://www.benchchem.com/product/b123195?utm_src=pdf-body
https://www.scilit.com/publications/ad0aa5b8e9f8f868c44f22ba4f998bd6
https://patents.google.com/patent/CN114213249A/en
https://www.scilit.com/publications/ad0aa5b8e9f8f868c44f22ba4f998bd6
https://www.scilit.com/publications/ad0aa5b8e9f8f868c44f22ba4f998bd6
https://www.benchchem.com/product/b123195?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN112500290A
https://www.benchchem.com/product/b123195?utm_src=pdf-body
https://www.benchchem.com/product/b123195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Synthesis of Methyl 4-chloroacetoacetate
This protocol is based on an industrial method involving the chlorination of diketene followed by

esterification.[9]

Materials:

Dichloroethane (Solvent)

Diketene

Chlorine gas

Methanol

Procedure:

Chlorination:

Charge a chlorination kettle with a first portion of dichloroethane (e.g., 1500 kg) and cool

the solvent to between -5°C and -10°C.

In a separate vessel, prepare a mixed solution of a second portion of dichloroethane (e.g.,

750 kg) and diketene (e.g., 320 kg).

Add the diketene solution to the cooled chlorination kettle and continue cooling the mixture

to -20°C.

Introduce chlorine gas (e.g., 272 kg) into the reaction mixture. The introduction should be

segmented with a variable flow rate to control the reaction exotherm and minimize by-

product formation. Maintain the reaction temperature at approximately -18°C to -20°C

throughout the addition.

Esterification:

Once the chlorination is complete, slowly add methanol dropwise to the reaction kettle.
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After the addition of methanol is complete, stir the mixture to ensure homogeneity and

allow the esterification reaction to proceed.

Work-up and Purification:

Following the esterification, the reaction liquid is subjected to desolventizing to remove the

dichloroethane.

The crude product is then purified by rectification (distillation under reduced pressure) to

yield the final, high-purity Methyl 4-chloroacetoacetate.
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Caption: Workflow for the industrial synthesis of Methyl 4-chloroacetoacetate.

Protocol 2: Synthesis of Methyl 4-methoxyacetoacetate
(A Dolutegravir Intermediate)
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This protocol describes the conversion of Methyl 4-chloroacetoacetate to a key intermediate

used in the synthesis of Dolutegravir.[3]

Materials:

Tetrahydrofuran (THF)

1-ethyl-3-methylimidazolium dicyanamide (Ionic Liquid)

Sodium methoxide (NaOCH₃)

Methyl 4-chloroacetoacetate (MCAA)

Nitrogen gas

Acid solution (for neutralization)

Procedure:

Reaction Setup:

Pour tetrahydrofuran (e.g., 150 g) and 1-ethyl-3-methylimidazolium dicyanamide ionic

liquid (e.g., 150 g) into a three-neck flask.

Add sodium methoxide (e.g., 85.6 g) to the flask.

Nucleophilic Substitution:

While maintaining a nitrogen atmosphere, slowly add Methyl 4-chloroacetoacetate (e.g.,

104 g) dropwise into the flask over a period of 5 minutes.

Maintain the reaction temperature at 50°C using a water bath.

Neutralization and Work-up:

After the reaction is complete, stir the resulting mixture.

Add an acid solution to adjust the pH of the mixture to between 4.5 and 8.0, neutralizing

the excess base.
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Extract the target product, methyl 4-methoxyacetoacetate, from the reaction mixture.

Concentrate the extract using a rotary evaporator to isolate the final product.

Reaction Conditions

Methyl
4-chloroacetoacetate
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Sodium Methoxide
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Tetrahydrofuran

Ionic Liquid:
[EMIM][N(CN)₂]

Temperature: 50°C

Atmosphere: N₂

Neutralization &
Extraction

Methyl
4-methoxyacetoacetate

(Dolutegravir Intermediate)
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Caption: Reaction pathway for a Dolutegravir intermediate synthesis.

Safety and Handling
Methyl 4-chloroacetoacetate is a hazardous chemical and must be handled with appropriate

safety precautions.

GHS Hazard Classification
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Category Classification Pictogram Signal Word

Acute Toxicity, Oral Category 3
GHS06 (Skull and

Crossbones)
Danger

Skin

Corrosion/Irritation

Causes severe skin

burns
GHS05 (Corrosion) Danger

Eye Damage/Irritation
Causes serious eye

damage
GHS05 (Corrosion) Danger

Data sourced from multiple safety data sheets.[7]

Precautionary Statements and Handling
Prevention: Do not breathe dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after

handling. Do not eat, drink or smoke when using this product. Wear protective gloves,

protective clothing, eye protection, and face protection.

Response:

IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.

Do NOT induce vomiting.

IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Storage: Store locked up. Keep the container tightly closed in a dry, cool, and well-ventilated

place.

Disposal: Dispose of contents/container to an approved waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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